Cas no 100949-37-9 (2-Bromo-3-nitro-1-benzothiophene)

2-Bromo-3-nitro-1-benzothiophene is a halogenated nitro-substituted benzothiophene derivative, primarily utilized as a versatile intermediate in organic synthesis. Its bromo and nitro functional groups make it a valuable precursor for cross-coupling reactions, nucleophilic substitutions, and further functionalization, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. The electron-withdrawing nitro group enhances reactivity, while the bromine atom facilitates selective modifications. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features enable efficient incorporation into complex heterocyclic frameworks, making it a preferred choice for researchers in medicinal and industrial chemistry.

2-Bromo-3-nitro-1-benzothiophene structure

100949-37-9 structure

Product Name:2-Bromo-3-nitro-1-benzothiophene

CAS No:100949-37-9

MF:C₈H₄BrNO₂S

MW:258.091859817505

MDL:MFCD01971211

CID:5055842

PubChem ID:808684

Update Time:2025-06-06

2-Bromo-3-nitro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

- 2-bromo-3-nitro-1-benzothiophene
- Benzo[b]thiophene, 2-bromo-3-nitro-
- 2-bromo-3-nitrobenzo[b]thiophene
- STK379795
- ST51059100
- 2-Bromo-3-nitro-1-benzothiophene
- MDL： MFCD01971211
- Inchi： 1S/C8H4BrNO2S/c9-8-7(10(11)12)5-3-1-2-4-6(5)13-8/h1-4H
- InChI Key： CJBFUXJMUCCEEV-UHFFFAOYSA-N
- SMILES： BrC1=C(C2C=CC=CC=2S1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 221
XLogP3: 3.8
Topological Polar Surface Area: 74.1

2-Bromo-3-nitro-1-benzothiophene Pricemore >>

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TRC	B310670-10mg	2-Bromo-3-nitro-1-benzothiophene	100949-37-9		10mg	$ 70.00	2022-06-07
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